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Compound of Interest

Compound Name: 2,3-Dimethylbenzoic acid

Cat. No.: B195844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties

of the six isomers of dimethylbenzoic acid. The data and methodologies presented are

essential for a thorough understanding of the energetic and stability characteristics of these

compounds, which is critical for their application in chemical synthesis, materials science, and

pharmaceutical development.

Core Thermochemical Data
The following tables summarize the key thermochemical properties for the six isomers of

dimethylbenzoic acid. These values are fundamental for thermodynamic calculations in

reaction and process design, providing insights into the relative stabilities and energy

landscapes of these molecules.

Table 1: Enthalpies of Formation and Combustion for Dimethylbenzoic Acid Isomers
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Isomer
Enthalpy of
Formation (solid,
kJ/mol)

Enthalpy of
Formation (gas,
kJ/mol)

Enthalpy of
Combustion (solid,
kJ/mol)

2,3-Dimethylbenzoic

Acid
-450.4 ± 1.0 -345.8 ± 1.1 -4520.4 ± 1.0

2,4-Dimethylbenzoic

Acid
-458.5 ± 1.7[1] -355.0 ± 1.7[2] -4512.32 ± 0.84[1][3]

2,5-Dimethylbenzoic

Acid
-456.1 ± 1.6 -351.1 ± 1.7[4] -4514.66 ± 0.79

2,6-Dimethylbenzoic

Acid
-440.7 ± 1.0 -341.6 ± 1.7[5] -4529.9 ± 1.0

3,4-Dimethylbenzoic

Acid
-464.3 ± 1.6 -362.4 ± 1.7 -4501.9 ± 0.5

3,5-Dimethylbenzoic

Acid
-467.5 ± 1.5 -360.8 ± 1.6 -4503.3 ± 0.9

Table 2: Enthalpies of Phase Transitions for Dimethylbenzoic Acid Isomers
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Isomer
Enthalpy of
Sublimation
(kJ/mol)

Enthalpy of Fusion
(kJ/mol)

Melting Point (°C)

2,3-Dimethylbenzoic

Acid
104.6 ± 0.4 18.3[6] 144-146[7]

2,4-Dimethylbenzoic

Acid
103.5 ± 0.3[8] 21.8 124-126

2,5-Dimethylbenzoic

Acid
105.0 ± 0.6[9] 20.1 132-134

2,6-Dimethylbenzoic

Acid
99.1 ± 0.4 16.7 114-116

3,4-Dimethylbenzoic

Acid
101.9 ± 0.4 22.2 163-166

3,5-Dimethylbenzoic

Acid
106.7 ± 0.4 23.4 166-168

Experimental Protocols
The determination of the thermochemical properties of dimethylbenzoic acids relies on precise

calorimetric and analytical techniques. The following sections detail the generalized

experimental methodologies for the key parameters.

Determination of the Enthalpy of Combustion using
Bomb Calorimetry
The standard enthalpy of combustion is determined using a static bomb calorimeter. This

technique measures the heat released when a substance is completely burned in a constant-

volume container filled with excess oxygen.

Methodology:

Sample Preparation: A pellet of the dimethylbenzoic acid isomer (approximately 0.8 to 1.0 g)

is accurately weighed.[10] The pellet is then placed in a crucible within the bomb calorimeter.
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Fuse Wire Connection: A measured length of fuse wire is attached to the electrodes of the

calorimeter, ensuring it is in contact with the sample pellet.[6]

Bomb Assembly and Pressurization: A small, known amount of water (typically 1 mL) is

added to the bomb to ensure that the water formed during combustion is in its liquid state.[6]

The bomb is then sealed and purged with oxygen before being filled with pure oxygen to a

pressure of approximately 25-30 atm.[11]

Calorimeter Setup: The sealed bomb is submerged in a known volume of water in the

calorimeter's insulating jacket. A high-precision thermometer and a stirrer are placed in the

water.[12]

Combustion and Temperature Measurement: The system is allowed to reach thermal

equilibrium. The initial temperature is recorded. The sample is then ignited by passing an

electric current through the fuse wire.[10] The temperature of the water is recorded at regular

intervals until it reaches a maximum and then begins to cool.

Data Analysis: The heat capacity of the calorimeter is determined by calibrating it with a

standard substance of known heat of combustion, such as benzoic acid. The heat evolved

during the combustion of the sample is calculated from the observed temperature rise.

Corrections are made for the heat of combustion of the fuse wire and the formation of nitric

acid from any residual nitrogen in the bomb.[12] From the corrected heat of combustion at

constant volume (ΔU), the enthalpy of combustion (ΔH) is calculated.

Determination of the Enthalpy of Sublimation using the
Knudsen Effusion Method
The Knudsen effusion method is a technique used to determine the vapor pressure of a solid

as a function of temperature. From this data, the enthalpy of sublimation can be calculated

using the Clausius-Clapeyron equation.

Methodology:

Sample Preparation: A small, accurately weighed amount of the dimethylbenzoic acid isomer

is placed in a Knudsen cell, which is a small container with a precisely machined orifice of

known area.
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Apparatus Setup: The Knudsen cell is placed in a high-vacuum chamber. The chamber is

equipped with a heating system to control the temperature of the cell and a mass

spectrometer or a microbalance to detect the effusing vapor.

Effusion Measurement: The cell is heated to a series of constant, known temperatures. At

each temperature, the rate of mass loss due to the effusion of the vapor through the orifice is

measured.[2] This is achieved by monitoring the total mass loss over a specific period.[8]

Vapor Pressure Calculation: The vapor pressure (P) at each temperature (T) is calculated

from the rate of mass loss ( dm/dt ) using the Knudsen equation: P = ( dm/dt ) *

(2πRT/M)^(1/2) / A where R is the ideal gas constant, M is the molar mass of the effusing

vapor, and A is the area of the orifice.[2]

Enthalpy of Sublimation Calculation: The enthalpy of sublimation (ΔH_sub) is determined

from the slope of a plot of ln(P) versus 1/T, according to the Clausius-Clapeyron equation.

Determination of the Enthalpy of Fusion using
Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a thermoanalytical technique in which the difference

in the amount of heat required to increase the temperature of a sample and a reference is

measured as a function of temperature.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 2-10 mg) of the

dimethylbenzoic acid isomer is hermetically sealed in an aluminum pan.[13] An empty sealed

pan is used as a reference.[13]

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific heating rate (e.g., 10 °C/min) under a controlled

atmosphere, typically an inert gas like nitrogen.

Heating Cycle: The sample and reference are heated at a constant rate. The DSC instrument

measures the differential heat flow between the sample and the reference.[14]
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Data Analysis: An endothermic peak is observed on the DSC thermogram, corresponding to

the melting of the sample. The area under this peak is integrated to determine the heat of

fusion (enthalpy of fusion).[15]

Calibration: The instrument is calibrated for temperature and enthalpy using certified

reference materials with known melting points and enthalpies of fusion, such as indium.[15]
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Caption: Workflow for the experimental determination of thermochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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